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Compound of Interest

Compound Name: 1-Adamantyl isocyanate

Cat. No.: B1270882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of 1-Adamantyl isocyanate. It is intended for laboratory personnel and drug

development professionals who work with this compound. This guide also includes an overview

of its chemical properties, potential hazards, and emergency procedures, alongside detailed

experimental protocols for its common applications.

Chemical and Physical Properties
1-Adamantyl isocyanate is a white crystalline solid with a rigid, cage-like adamantane

structure. This unique structure imparts significant steric hindrance, influencing its reactivity. It

is soluble in organic solvents such as dichloromethane and ethyl acetate.

Table 1: Physicochemical Properties of 1-Adamantyl Isocyanate
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Property Value Reference(s)

CAS Number 4411-25-0

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.24 g/mol

Melting Point 144-146 °C

Boiling Point
247.1°C to 309.18°C

(estimated)

Appearance
White to almost white

crystalline powder

Hazard Identification and Safety Precautions
1-Adamantyl isocyanate is classified as a hazardous substance and requires careful handling

to minimize exposure.

Table 2: GHS Hazard Classifications for 1-Adamantyl Isocyanate
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Hazard Class Category Hazard Statement Reference(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation

Respiratory

Sensitization
1

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled

Skin Sensitization 1
H317: May cause an

allergic skin reaction

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling 1-Adamantyl isocyanate to prevent skin, eye,

and respiratory exposure.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, butyl rubber).

Skin and Body Protection: A lab coat or chemical-resistant suit that covers the arms and

legs.
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Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is

necessary, especially when working with the solid as a powder or in a poorly ventilated area.

In some situations, a powered air-purifying respirator (PAPR) or a supplied-air respirator may

be required.

Safe Handling and Storage
Strict adherence to proper handling and storage procedures is crucial to minimize the risks

associated with 1-Adamantyl isocyanate.

Handling
Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

Store in a locked cabinet or other secure area.[2]

Emergency Procedures
First Aid Measures
Table 3: First Aid for Exposure to 1-Adamantyl Isocyanate
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. Seek immediate

medical attention.

[2]

Skin Contact

Immediately wash the affected

area with soap and water for at

least 15 minutes. An MDI study

suggests that a polyglycol-

based skin cleanser or corn oil

may be more effective.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 30 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Have

the person drink water or milk

to dilute the chemical. Seek

immediate medical attention.

Accidental Release Measures
For minor spills, trained personnel wearing appropriate PPE should cover the spill with an inert

absorbent material like sand or vermiculite. A decontamination solution can then be applied.

Two common formulations are:

Formulation 1: 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make 100%.
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Formulation 2: 3-8% concentrated ammonia, 0.2-2% liquid detergent, and water to make

100%.

Allow the mixture to react for at least 10 minutes. Collect the absorbed material into an open

container; do not seal it tightly as carbon dioxide gas may be generated. For major spills,

evacuate the area and contact emergency services.
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Accidental Release Workflow
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Caption: Workflow for responding to an accidental spill of 1-Adamantyl isocyanate.
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Fire Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or alcohol-

resistant foam.[2]

Hazardous Combustion Products: May produce nitrogen oxides, carbon monoxide, and

carbon dioxide upon combustion.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Potential Signaling Pathways and Biological Effects
While specific studies on the signaling pathways affected by 1-Adamantyl isocyanate are

limited, the biological effects can be inferred from the known activities of isocyanates and

adamantane derivatives.

Isocyanates are known to cause respiratory sensitization, which can lead to occupational

asthma. The mechanism is thought to involve the reaction of the isocyanate group with proteins

in the respiratory tract, forming neoantigens that trigger an immune response.

Adamantane derivatives, on the other hand, have a wide range of biological activities. Their

lipophilic nature allows them to interact with biological membranes and hydrophobic protein

pockets. Some adamantane derivatives are known to act as:

Antiviral agents: By blocking viral ion channels.

NMDA receptor antagonists: Modulating neurotransmission in the central nervous system.

Enzyme inhibitors: Derivatives of 1-Adamantyl isocyanate, such as 1-adamantyl-3-

heteroaryl ureas, have been investigated as inhibitors of soluble epoxide hydrolase and for

their anti-tuberculosis activity.

The combination of the reactive isocyanate group and the biologically active adamantane core

suggests that 1-Adamantyl isocyanate and its derivatives could have complex biological

effects, warranting further investigation.
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Potential Biological Interactions
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Caption: Potential biological interactions of 1-Adamantyl isocyanate.

Experimental Protocols
1-Adamantyl isocyanate is a key reagent in the synthesis of various urea and carbamate

derivatives, as well as for the functionalization of nanomaterials.
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General Procedure for the Synthesis of 1,3-Disubstituted
Ureas
The reaction of 1-Adamantyl isocyanate with a primary or secondary amine is a common

method for the synthesis of 1,3-disubstituted ureas.

Materials:

1-Adamantyl isocyanate

Amine of interest

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM), or N,N-

Dimethylformamide (DMF))

Magnetic stirrer and stir bar

Round bottom flask

Apparatus for filtration

Rotary evaporator

Procedure:

In a round bottom flask, dissolve the amine (1.0 equivalent) in the chosen anhydrous solvent

under an inert atmosphere (e.g., nitrogen or argon).

To this solution, add 1-Adamantyl isocyanate (1.0 to 1.1 equivalents).

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

Thin Layer Chromatography (TLC).

Upon completion of the reaction, the product may precipitate out of the solution. If so, collect

the solid by filtration.

If the product remains in solution, remove the solvent under reduced pressure using a rotary

evaporator.
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The crude product can be purified by recrystallization from a suitable solvent or by column

chromatography on silica gel.

General Urea Synthesis Workflow
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Click to download full resolution via product page

Caption: General workflow for the synthesis of 1,3-disubstituted ureas.

Functionalization of Thiol-Modified Nanoparticles
1-Adamantyl isocyanate can be used to functionalize nanoparticles that have been surface-

modified with thiol groups via a thiol-isocyanate "click" reaction.

Materials:

Thiol-modified nanoparticles

1-Adamantyl isocyanate

Anhydrous solvent (e.g., THF)

Apparatus for sonication

Apparatus for centrifugation and washing

Procedure:

Disperse the thiol-modified nanoparticles in the anhydrous solvent. Sonication may be

required to achieve a uniform dispersion.

In a separate flask, dissolve 1-Adamantyl isocyanate in the same anhydrous solvent.

Add the 1-Adamantyl isocyanate solution to the nanoparticle dispersion.

Allow the reaction to proceed at room temperature with stirring for a specified time.

After the reaction is complete, the functionalized nanoparticles can be purified by repeated

cycles of centrifugation and washing with fresh solvent to remove any unreacted isocyanate.

The final product can be dried under vacuum.

Disposal Considerations
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All waste materials containing 1-Adamantyl isocyanate must be treated as hazardous waste.

[2] Dispose of the chemical and its container in accordance with local, regional, and national

regulations.[2] Do not allow the product to enter drains.[2] Contaminated packaging should be

treated in the same way as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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